An MgAl layered double hydroxide as a new transition metal-free anode for lithium-ion batteries†
Chemical Communications Pub Date: 2023-10-25 DOI: 10.1039/D3CC04617F
Abstract
A carbonate intercalated magnesium aluminum layered double hydroxide is used as an anode material for lithium-ion batteries, displaying a maximum discharge specific capacity of 814 mA h g−1 at 200 mA g−1 in this work through utilizing the valence variation of Mg and the conversion between LiOH and LiH/Li2O.
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Journal Name：Chemical Communications
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